Cas no 12678-07-8 (Chondroitin Sulfate C Sodium Salt (Technical Grade))

• Product Name: Chondroitin Sulfate C Sodium Salt (Technical Grade)
• CAS No: 12678-07-8
• Molecular Formula: C₄₂H₅₉N₃O₄₃S₃
• Molecular Weight: 1390.1072
• MDL: MFCD01310245
• CID: 48950
• PubChem ID: 42609007

Chondroitin Sulfate C Sodium Salt (Technical Grade) Properties

Names and Identifiers

• Chondroitin 6-sulfate sodium salt
• Chondroitin sulfate C sodium salt
• Poly[beta-glucuronic acid-(1→3)-N-acetyl-beta-galactosamine-6-sulfate-(1→4)] alternating
• CHONDROITIN SULFATE C SODIUM
• CHONDROITIN SULFATE (SHARK)
• CHONDROITIN SULFATE C
• CHONDROITIN SULFATE C,SODIUM SALT,SHARK
• CHONDROITIN-6-SULFATE
• Chondroitin-6-sulfate sodium sult
• CHONDROITIN-6-SULFATE,SHARK
• CSC-Na
• Shark Chondroitin Sulfate
• Poly[beta-glucuronic acid-(1->3)-N-acetyl-beta-galactosamine-6-sulfate-(1->4)] alternating
• CHONDROITIN-6-SULFATE, SHARK
• Chondroitin 6-sulfate sodium salt?
• A805601
• 3-[[3-acetamido-4-[[5-[[3-acetamido-4-[[5-[[3-acetamido-4,5-dihydroxy-6-(sulfonatooxymethyl)-2-oxanyl]oxy]-6-carboxylato-3,4-dihydroxy-2-oxanyl]oxy]-5-hydroxy-6-(sulfonatooxymethyl)-2-oxanyl]oxy]-6-carboxylato-3,4-dihydroxy-2-oxanyl]oxy]-5-hydroxy-6-(sulf
• 3-[3-acetamido-4-[5-[3-acetamido-4-[5-[3-acetamido-4,5-bis(oxidanyl)-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-carboxylato-3,4-bis(oxidanyl)oxan-2-yl]
• Yl-(1->4)hexopyranuronate
• 12678-07-8
• 3-[3-acetamido-4-[5-[3-acetamido-4-[5-[3-acetamido-4,5-bis(oxidanyl)-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-carboxylato-3,4-bis(oxidanyl)oxan-2-yl]oxy-5-oxidanyl-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-carboxylato-3,4-bis(oxidanyl)oxan-2-yl]oxy-5-oxidanyl-6-
• 3-[3-acetamido-4-[5-[3-acetamido-4-[5-[3-acetamido-4,5-dihydroxy-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-carboxylato-3,4-dihydroxyoxan-2-yl]oxy-5-hydroxy-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-carboxylato-3,4-dihydroxyoxan-2-yl]oxy-5-hydroxy-6-(sulfonatooxymethyl)oxan-2-yl]oxy-4,5,6-trihydroxyoxane-2-carboxylate
• FT-0623777
• Chondroitin, 6-(hydrogen sulfate), sodium salt
• YC31458
• Chondroitin Sulfate C Sodium Salt (Technical Grade)
• Chondroitin 6-?(hydrogen sulfate) sodium salt; Chondroitin 6-sulfate sodium salt; Chondroitin sulfate type C sodium salt; Sodium chondroitin 6-sulfate; Sodium chondroitin sulfate C

• MDL： MFCD01310245
• InChIKey： ABHQVWCLVQDEKE-UHFFFAOYSA-H
• Inchi： 1S/C42H65N3O43S3/c1-7(46)43-13-19(52)16(49)10(4-75-89(66,67)68)78-38(13)84-29-21(54)24(57)41(87-32(29)35(61)62)83-27-15(45-9(3)48)40(80-12(18(27)51)6-77-91(72,73)74)86-30-22(55)25(58)42(88-33(30)36(63)64)82-26-14(44-8(2)47)39(79-11(17(26)50)5-76-90(69,70)71)85-28-20(53)23(56)37(65)81-31(28)34(59)60/h10-33,37-42,49-58,65H,4-6H2,1-3H3,(H,43,46)(H,44,47)(H,45,48)(H,59,60)(H,61,62)(H,63,64)(H,66,67,68)(H,69,70,71)(H,72,73,74)/p-6
• SMILES： S(=O)(=O)([O-])OC([H])([H])C1([H])C([H])(C([H])(C([H])(C([H])(O1)OC1([H])C([H])(C(=O)[O-])OC([H])(C([H])(C1([H])O[H])O[H])OC1([H])C([H])(C([H])(C([H])([H])OS(=O)(=O)[O-])OC([H])(C1([H])N([H])C(C([H])([H])[H])=O)OC1([H])C([H])(C(=O)[O-])OC([H])(C([H])(C1([H])O[H])O[H])O[H])O[H])N([H])C(C([H])([H])[H])=O)OC1([H])C([H])(C([H])(C([H])(C([H])(C(=O)[O-])O1)OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])OS(=O)(=O)[O-])O1)O[H])O[H])N([H])C(C([H])([H])[H])=O)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 1389.17000
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 43
• Rotatable Bond Count: 19
• Monoisotopic Mass: 1389.168
• Heavy Atom Count: 91
• Complexity: 2840
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 30
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -12.6
• Tautomer Count: 8
• Surface Charge: -6
• Topological Polar Surface Area: 756

Experimental Properties

• LogP: -12.53410
• PSA: 766.65000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: H2O: 10 mg/mL, clear, colorless
• Color/Form: White to off white powder
• Solubility: Soluble in water, insoluble in acetone, ethanol and other organic solvents
• Specific Rotation: [α]D20-11～-17°(c=1,H2O) (calculated on the dried basis)
• Density: No data available

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt